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2-(Methylamino)acetamide
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CAS No.: 5325-64-4

Cat. No.: B554671

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Infrared (IR) spectroscopy is a powerful and widely used analytical technique for the

identification of functional groups in molecules. By measuring the absorption of infrared

radiation by a sample, a unique spectral fingerprint is generated, revealing the vibrational

modes of its constituent bonds. This application note provides a detailed protocol for the

functional group analysis of sarcosinamide hydrochloride using Fourier-Transform Infrared

(FTIR) spectroscopy. Sarcosinamide hydrochloride possesses key functional groups, including

a secondary amide and a secondary amine hydrochloride, whose characteristic vibrations can

be readily identified. This method is crucial for confirming the chemical identity and integrity of

the active pharmaceutical ingredient (API).

Principle of FTIR Spectroscopy
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FTIR spectroscopy operates on the principle that chemical bonds in a molecule vibrate at

specific frequencies. When infrared radiation is passed through a sample, molecules absorb

energy at frequencies corresponding to their natural vibrational modes (e.g., stretching,

bending). An FTIR spectrometer measures this absorption and plots it against the wavenumber

(cm⁻¹), creating a spectrum. The positions, intensities, and shapes of the absorption bands in

the spectrum are characteristic of the functional groups present in the molecule.

Experimental Protocol
This section details the methodology for acquiring an FTIR spectrum of sarcosinamide

hydrochloride. The Potassium Bromide (KBr) pellet technique is described as it is a common

method for analyzing solid samples.[1][2] An alternative, the Attenuated Total Reflectance

(ATR) method, is also briefly mentioned.

Instrumentation
Fourier-Transform Infrared (FTIR) Spectrometer

Agate mortar and pestle

Hydraulic press for KBr pellets

Pellet die

Analytical balance

Reagents and Materials
Sarcosinamide hydrochloride sample

Infrared (IR) grade Potassium Bromide (KBr), dried in an oven at ~100°C to remove

moisture.[3]

Note: For hydrochloride salts, Potassium Chloride (KCl) can be used as an alternative to

KBr to prevent potential halogen exchange reactions.[1]

Sample Preparation: KBr Pellet Method
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Grinding: Weigh approximately 1-2 mg of the sarcosinamide hydrochloride sample and 100-

200 mg of dry, IR-grade KBr.[2] Transfer both to an agate mortar.

Mixing: Gently grind the sample and KBr together with the pestle until a fine, homogeneous

powder is obtained.[3] The particle size should ideally be reduced to 1-2 microns to minimize

scattering of the infrared radiation.[3]

Pellet Formation: Transfer the powdered mixture into a pellet die. Place the die in a hydraulic

press and apply pressure (typically 8-10 tons) for several minutes to form a thin, transparent

or translucent pellet.[2]

Sample Placement: Carefully remove the KBr pellet from the die and place it in the sample

holder of the FTIR spectrometer.

Alternative Sample Preparation: Attenuated Total
Reflectance (ATR)
ATR is a simpler technique that requires minimal sample preparation.[1]

Background Scan: Ensure the ATR crystal (e.g., diamond, ZnSe) is clean.[2]

Sample Application: Place a small amount of the powdered sarcosinamide hydrochloride

sample directly onto the ATR crystal.

Pressure Application: Apply pressure using the built-in press to ensure good contact between

the sample and the crystal.[2]

Data Acquisition
Background Spectrum: Before analyzing the sample, acquire a background spectrum. For

the KBr method, this is done using a blank KBr pellet.[1] For ATR, it is done with the clean,

empty crystal. This step is crucial to correct for atmospheric moisture, CO₂, and any

instrumental artifacts.

Sample Spectrum: Place the sample in the IR beam path and acquire the spectrum.

Instrument Parameters:
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Spectral Range: 4000 - 400 cm⁻¹

Resolution: 4 cm⁻¹

Number of Scans: 16-32 scans are typically co-added to improve the signal-to-noise ratio.

Data Presentation and Interpretation
The FTIR spectrum of sarcosinamide hydrochloride should be analyzed for absorption bands

corresponding to its primary functional groups. The expected vibrational frequencies are

summarized in the table below.

Functional Group Vibrational Mode
Expected
Wavenumber
Range (cm⁻¹)

Expected Intensity

Secondary Amine Salt

(-NH₂⁺-)
N-H Stretching 3000 - 2700 Strong, Broad

N-H Bending 1620 - 1560 Medium

Secondary Amide (-

CO-NH-)
N-H Stretching

3350 - 3180 (solid

state)
Medium, Sharp

C=O Stretching

(Amide I Band)
1690 - 1630 Strong

N-H Bending (Amide II

Band)

1570 - 1515 (solid

state)
Medium

Alkyl (-CH₂-, -CH₃) C-H Stretching 2960 - 2850 Strong

C-H Bending 1470 - 1350 Medium

Amide C-N Stretching ~1400 Medium

Interpretation Notes:

Amine Hydrochloride N-H Stretch: The N-H stretching vibration of a secondary amine salt

appears as a very broad and strong envelope of bands, typically in the 3000-2700 cm⁻¹

region.[4] This broadness is due to extensive hydrogen bonding.
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Amide N-H Stretch: In solid samples, the N-H stretching of a secondary amide typically

appears near 3350-3180 cm⁻¹.[5] This may sometimes overlap with the broad amine salt

absorption.

Carbonyl (Amide I): The C=O stretching vibration is one of the most characteristic and

intense absorptions in the spectrum, expected between 1690-1630 cm⁻¹.[6] Its precise

position can be influenced by hydrogen bonding.

Amide II Band: The N-H bending vibration in solid-state secondary amides appears in the

1570-1515 cm⁻¹ region.[5]

Fingerprint Region: The region below 1500 cm⁻¹ is known as the fingerprint region. It

contains complex vibrations (C-C, C-N stretches, C-H bends) that are unique to the molecule

as a whole.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the FTIR analysis of sarcosinamide

hydrochloride using the KBr pellet method.
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Caption: Workflow for FTIR analysis via the KBr pellet method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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